Cas no 1219903-37-3 (1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1219903-37-3
• MF: C₁₆H₁₆N₄O₂S₂
• MW: 360.453840255737
• CID: 6256464
• PubChem ID: 49675778
• Update Time: 2025-05-19

1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (2-methylthiazol-4-yl)(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024510831
• 1219903-37-3
• VU0645000-1
• (2-methyl-1,3-thiazol-4-yl)-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• F5490-0371
• 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C16H16N4O2S2/c1-10-17-12(9-24-10)16(21)20-6-2-4-11(8-20)14-18-19-15(22-14)13-5-3-7-23-13/h3,5,7,9,11H,2,4,6,8H2,1H3
• InChI Key： MUSVFQAXMKBBGG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCCC(C2=NN=C(C3=CC=CS3)O2)C1)=O

Computed Properties

• Exact Mass: 360.071
• Monoisotopic Mass: 360.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1219903-37-3) and Its Applications in Modern Chemical Biology

1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, identified by the CAS number 1219903-37-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, including thiazole, thiophene, and oxadiazole moieties. The unique arrangement of these heterocyclic systems imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine is highly sophisticated, featuring a piperidine ring linked to a thiazole derivative and an oxadiazole ring. The presence of the thiophenyl group at the 5-position of the oxadiazole ring further enhances its structural complexity and potential biological activity. This compound's architecture is reminiscent of many biologically active molecules that have been investigated for their pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The combination of thiazole, thiophene, and oxadiazole in 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine makes it an intriguing subject for study. These heterocyclic cores are well-known for their role in medicinal chemistry due to their ability to modulate biological pathways and interact with target proteins. For instance, thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while thiophene-based compounds are recognized for their antitumor and antiviral activities.

The piperidine moiety in this compound is particularly noteworthy. Piperidine derivatives are widely prevalent in pharmaceuticals due to their favorable pharmacokinetic properties and ability to enhance drug solubility. The incorporation of the piperidine ring into the molecular framework of 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine suggests potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Virtual screening techniques have been employed to identify potential binding interactions between 1-(2-methyl-1,3-thiazole-4-carbonyl)-3-5-(thiophen-2-y l)-1,3,4 oxadiazol - 2 - ylpiperidine and various biological targets. These studies have revealed promising leads for further experimental validation.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. The structural features of 1-(2-methyl - 1 , 3 - thia zole - 4 - carb on yl ) - 3 - 5 - ( thi o ph ene - 2 - y l ) - 1 , 3 , 4 - o x adia z ol - 2 - y l piper id ine suggest that it may interact with kinases and other enzymes that are aberrantly activated in tumor cells. Preclinical studies have begun to explore its efficacy in inhibiting these enzymes, with early results showing encouraging activity against certain cancer cell lines.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of piperidine derivatives to cross the blood-brain barrier makes them attractive candidates for CNS drug development. Researchers are investigating whether 1-(2-methyl - 1 , 3 - thia zole - 4 - car bon yl ) - 3 - 5 - ( thi o ph ene - 2 - y l ) - 1 , 3 , 4 o x adia z ol - 2 y l piper id ine can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the necessary carbon-carbon bonds between the heterocyclic units. Additionally, palladium-catalyzed reactions have enabled the introduction of functional groups at specific positions within the molecule.

In conclusion,1-(2-methyl - 1 , 3 thia zole - 4 carb on yl ) - 3 - 5 ( thi o ph ene )]_y l)_\t_oxa_dia_zol_]-\t_piper_idine\_(CAS No.\t121990\-\t37\-\t33\_) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutics. As research continues to uncover new applications for this compound,\tits\tpotential\twill\tcontinue\tto\texpand,\tfurther\tsolidifying\tits\tplace\tin\tthe\tpromising\tfield\tof\tdrug\tdesign.\t